Cas no 2901105-91-5 (1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol)
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol
- 2901105-91-5
- MFCD34783473
-
- Inchi: 1S/C10H11BrClFO/c1-5(2)10(14)8-7(13)4-3-6(11)9(8)12/h3-5,10,14H,1-2H3
- InChI Key: NLUVBBFRRJPKHE-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1Cl)C(C(C)C)O)F
Computed Properties
- Exact Mass: 279.96658g/mol
- Monoisotopic Mass: 279.96658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2Ų
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB602738-250mg |
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol; . |
2901105-91-5 | 250mg |
€355.80 | 2024-07-19 | ||
| abcr | AB602738-1g |
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol; . |
2901105-91-5 | 1g |
€659.60 | 2024-07-19 | ||
| abcr | AB602738-5g |
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol; . |
2901105-91-5 | 5g |
€2218.40 | 2024-07-19 |
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol
Research Brief on 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol (CAS: 2901105-91-5)
1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol (CAS: 2901105-91-5) is a halogenated phenylpropanol derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo, chloro, and fluoro substitutions on the phenyl ring, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
The structural features of 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol make it a versatile building block for the synthesis of complex molecules. The presence of multiple halogen atoms enhances its reactivity, enabling diverse functionalization strategies. Recent research has focused on optimizing synthetic routes to this compound, with an emphasis on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that significantly reduces byproduct formation during synthesis.
In addition to its synthetic utility, 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight its potential as a scaffold for developing new antimicrobial agents, particularly in light of the growing threat of antibiotic resistance.
Further research has explored the pharmacokinetic properties of 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol and its derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications to the propanol side chain can significantly alter the compound's metabolic stability and bioavailability. These insights are critical for optimizing drug-like properties and advancing the compound toward preclinical development.
Despite these promising developments, challenges remain in fully elucidating the mechanism of action of 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol and its derivatives. Ongoing research aims to identify specific molecular targets and pathways affected by this compound, which could unlock new therapeutic applications. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.
In conclusion, 1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol (CAS: 2901105-91-5) represents a promising chemical entity with diverse applications in drug discovery and development. Continued research into its synthetic accessibility, biological activity, and pharmacokinetic properties will be essential for realizing its full potential in the field of chemical biology and medicinal chemistry.
2901105-91-5 (1-(3-Bromo-2-chloro-6-fluorophenyl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)